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Compound of Interest

Compound Name: 3,3,5-Trimethylheptane

Cat. No.: B1193924 Get Quote

An In-depth Technical Guide to 3,3,5-
Trimethylheptane
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3,5-Trimethylheptane is a branched-chain alkane with the chemical formula C10H22. As a

saturated hydrocarbon, it is a colorless, flammable liquid. This document provides a

comprehensive overview of its chemical and physical properties, along with insights into its

synthesis, analysis, and safe handling procedures. While not a direct therapeutic agent, its use

as a solvent, a reference compound in analytical chemistry, and a component in fuel

formulations makes it relevant to various scientific disciplines.

Chemical and Physical Properties
The structural and physical characteristics of 3,3,5-Trimethylheptane are summarized in the

table below. These properties are crucial for its application in experimental and industrial

settings.
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Property Value

CAS Number 7154-80-5[1][2]

Molecular Formula C10H22[1][2]

Molecular Weight 142.28 g/mol [1]

IUPAC Name 3,3,5-Trimethylheptane[1]

Boiling Point 156 °C

Density 0.755 g/mL

Refractive Index 1.423

Synthesis and Reactivity
The synthesis of 3,3,5-trimethylheptane can be achieved through several established organic

chemistry routes. These methods typically involve the formation of carbon-carbon bonds to

construct the branched alkane skeleton.

General Synthesis Routes:

Alkylation: This approach involves the reaction of a smaller alkane or alkene with an

alkylating agent in the presence of a catalyst. For instance, isobutylene could be reacted with

a suitable pentyl derivative under acidic conditions.

Isomerization: Straight-chain alkanes, such as n-decane, can be isomerized to form

branched isomers like 3,3,5-trimethylheptane using a catalyst, often a strong acid or a

supported metal catalyst at elevated temperatures and pressures.

Grignard Reaction: A multi-step synthesis could involve the reaction of a Grignard reagent

(e.g., a pentyl magnesium halide) with a ketone, followed by dehydration and hydrogenation

to yield the final saturated alkane.

Due to its saturated nature, 3,3,5-trimethylheptane is relatively unreactive. However, it can

undergo combustion and free-radical halogenation under appropriate conditions.
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Experimental Protocols
General Protocol for Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)
Given its volatility, gas chromatography is the ideal method for the analysis of 3,3,5-
trimethylheptane. The following is a general protocol for its identification and quantification.

1. Sample Preparation:

If 3,3,5-trimethylheptane is a component of a larger mixture, dissolve the sample in a

volatile organic solvent such as hexane or dichloromethane.

If analyzing for purity, a direct injection of a diluted sample is appropriate.

An internal standard (e.g., a deuterated alkane or an alkane with a different chain length) can

be added for accurate quantification.

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25

µm), is suitable for separating alkanes.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp: Increase to 200 °C at a rate of 10 °C/min.

Hold: Hold at 200 °C for 5 minutes.

Injector: Split/splitless injector at 250 °C.
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Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-300.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

3. Data Analysis:

The retention time of the peak corresponding to 3,3,5-trimethylheptane can be compared to

that of a known standard for identification.

The mass spectrum will show a characteristic fragmentation pattern for this branched alkane,

which can be compared to a library database (e.g., NIST) for confirmation.

Safety and Handling
3,3,5-Trimethylheptane is a flammable liquid and should be handled with appropriate safety

precautions.[1][3]

Handling: Work in a well-ventilated area, preferably in a chemical fume hood.[3] Avoid

contact with skin, eyes, and clothing.[3] Wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.[4]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

sources of ignition.[3]

Disposal: Dispose of in accordance with local, state, and federal regulations for flammable

organic solvents.
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Caption: Workflow for the analysis of 3,3,5-Trimethylheptane by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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